Cas no 91985-82-9 (3-methoxy-9H-Pyrido[3,4-b]indole)
![3-methoxy-9H-Pyrido[3,4-b]indole structure](https://ossimg.kuujia.com/scimg/92000/91985-82-9x500.png)
91985-82-9 structure
Product Name:3-methoxy-9H-Pyrido[3,4-b]indole
CAS No:91985-82-9
MF:C12H10N2O
MW:198.22060251236
CID:1121645
PubChem ID:363113
Update Time:2025-04-20
3-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-9H-Pyrido[3,4-b]indole
- 9H-.Beta.-Carbolin-3-yl methyl ether
- NCI60_008854
- NSC627681
- NSC-627681
- 3-Methoxy-9H-.beta.-carboline
- CHEMBL54228
- PD181454
- SCHEMBL10646617
- CHEMBL496741
- 91985-82-9
- DB-348406
-
- Inchi： 1S/C12H10N2O/c1-15-12-6-9-8-4-2-3-5-10(8)14-11(9)7-13-12/h2-7,14H,1H3
- InChI Key： UFGGNIMGPVLCJZ-UHFFFAOYSA-N
- SMILES： O(C)C1=CC2=C(C=N1)NC1C=CC=CC2=1
Computed Properties
- Exact Mass: 198.079
- Monoisotopic Mass: 198.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.9Ų
3-methoxy-9H-Pyrido[3,4-b]indole Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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